Cas no 482-05-3 (Diphenic acid)

• Product Name: Diphenic acid
• CAS No: 482-05-3
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• MDL: MFCD00002464
• CID: 37682
• PubChem ID: 24847739
• Update Time: 2025-10-23

Diphenic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-dicarboxylic acid
• [1,1-Biphenyl]-2,2-dicarboxylic acid
• Diphenic acid, (2,2?Biphenyldicarboxylic acid)
• 2,2-Biphenyldicarboxylic acid
• 2,2?Diphenit acid
• o-Phenyl Benzoic Acid
• biphenyl-2,2'-dicarboxylic acid
• 2,2'-Diphenit acid
• 4'-Methyl-[1,1'-biphenyl]-2-carboxylic acid
• Diphenic acid
• 2,2'-Biphenyldicarboxylic Acid
• 2,2'-BIBENZOIC ACID
• 2,2-Bibenzoic Acid
• 2,2'-Dicarboxybiphenyl
• 2,2'-DIPHENIC ACID
• 2,2-United acid
• BIPHENIC ACID
• Diphenic
• O,O'-DIPHENIC ACID
• O-DIPHENIC ACID
• (1,1'-Biphenyl)-2,2'-dicarboxylic acid
• NSC-1966
• FT-0609159
• Z277540648
• HMS1578A13
• NSC 1966
• O,O'-Bibenzoic acid
• 2'-CARBOXYBIPHENYL-2-CARBOXYLIC ACID
• EN300-45288
• [1,1'-Biphenyl]-2,2'-dicarboxylicacid
• NCGC00332041-01
• D0864
• DIPHENIC ACID [MI]
• QY5X735ZIM
• SY033420
• W-106054
• 482-05-3
• CHEMBL79411
• AKOS003397467
• CHEBI:23837
• AMY25075
• [1,2'-dicarboxylic acid
• AC-13061
• DTXSID0060064
• NS00031778
• 2,2'-Diphenyldicarboxylic acid
• Diphenyl-2,2'-dicarboxylic acid
• NSC1966
• UNII-QY5X735ZIM
• SCHEMBL36145
• CCG-42354
• Biphenyl-2,21-dicarboxylic acid
• 2-(2-carboxyphenyl)benzoic acid
• DS-18502
• CS-W020603
• SR-01000632361-1
• Diphenic acid, 97%
• MFCD00002464
• 2,2'-Biphenyl-dicarboxylic acid
• EINECS 207-576-4
• AI3-23779
• Biphenyl-2,2 inverted exclamation mark -dicarboxylic Acid
• AB01222783-03
• 2,2'Biphenyldicarboxylic acid
• DTXCID6040610
• o,o'Bibenzoic acid
• o,o'Diphenic acid
• Diphenic acid (8CI)
• DB-051531
• STK291050
• 2,2'Dicarboxybiphenyl
• Biphenyl2,2'dicarboxylic acid
• 2,2'Bibenzoic acid
• (1,1'Biphenyl)2,2'dicarboxylic acid

• MDL： MFCD00002464
• Inchi： 1S/C14H10O4/c15-13(16)11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key： GWZCCUDJHOGOSO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1C=CC=CC=1C(=O)O)=O
• BRN： 2053625

Computed Properties

• Exact Mass: 242.05800
• Monoisotopic Mass: 242.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Slightly gray powder
• Density: 1.2695 (rough estimate)
• Melting Point: 230.0 to 236.0 deg-C
• Boiling Point: 422.8℃ at 760 mmHg
• Flash Point: 223.7 ºC
• Refractive Index: 1.5389 (estimate)
• PH: 4-5 (H2O, 20℃)
• Water Partition Coefficient: Insoluble (20 º C)
• PSA: 74.60000
• LogP: 2.75000
• Solubility: Insoluble in water
• Merck: 3310

Diphenic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S37
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diphenic acid

Recent Advances in the Research of Diphenic Acid (482-05-3) and Its Applications in Chemical Biology and Medicine

Diphenic acid (CAS: 482-05-3), a dicarboxylic acid derivative, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has been explored for its potential in drug development, material science, and as a building block for complex molecular architectures. The following sections provide an overview of the latest research findings related to Diphenic acid, highlighting its synthesis, biological activities, and emerging applications.

Recent studies have focused on optimizing the synthesis of Diphenic acid to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry reported a novel catalytic method using palladium nanoparticles, which significantly enhanced the efficiency of the synthesis process. This advancement not only reduces production costs but also minimizes environmental impact, aligning with the growing demand for sustainable chemical practices. Furthermore, the study demonstrated the scalability of this method, making it suitable for industrial applications.

In the realm of drug discovery, Diphenic acid has shown promise as a scaffold for designing novel therapeutic agents. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its role in the development of antimicrobial compounds. The study revealed that derivatives of Diphenic acid exhibited potent activity against multidrug-resistant bacterial strains, including MRSA. These findings underscore the potential of Diphenic acid as a key component in addressing the global challenge of antibiotic resistance.

Another area of interest is the use of Diphenic acid in material science. A 2022 study in Advanced Materials explored its incorporation into polymer matrices to enhance mechanical and thermal properties. The resulting materials demonstrated improved stability and durability, making them suitable for applications in biomedical devices and coatings. This research opens new avenues for the utilization of Diphenic acid in advanced material design.

In conclusion, Diphenic acid (482-05-3) continues to be a compound of significant interest in chemical biology and medicine. Its diverse applications, from drug development to material science, highlight its versatility and potential for future innovations. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in various fields. For researchers and industry professionals, staying abreast of these developments is crucial for leveraging the full potential of this remarkable compound.